![molecular formula C23H26N2O3 B5554003 8-[(2'-methoxy-4-biphenylyl)carbonyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5554003.png)
8-[(2'-methoxy-4-biphenylyl)carbonyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex molecules like "8-[(2'-methoxy-4-biphenylyl)carbonyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one" often involves multi-step synthetic routes, incorporating strategies such as cross-coupling reactions, protective group strategies, and cyclization reactions. While specific details on the synthesis of this compound are scarce, related procedures such as the practical synthesis of 2-fluoro-4-bromobiphenyl offer insights into the types of methodologies that could be employed. These processes might involve halogenation, palladium-catalyzed cross-coupling, and diazotization reactions, which are common in constructing complex biphenyl structures (Qiu et al., 2009).
Scientific Research Applications
Supramolecular Arrangements
Research on cyclohexane-5-spirohydantoin derivatives, which share structural similarities with the specified compound, highlights their importance in studying supramolecular arrangements. These compounds, including various diazaspiro[4.5]decane derivatives, exhibit unique crystal structures and supramolecular interactions influenced by substituents on the cyclohexane ring. This understanding contributes to the broader field of crystal engineering and the design of materials with specific properties (Graus et al., 2010).
Synthesis and Chemical Reactivity
The chemical reactivity and synthesis pathways of diazaspiro[4.5]decanes are of significant interest. Studies have developed methods for synthesizing diverse derivatives through reactions like [3+2] cycloaddition, demonstrating the versatility and potential of these compounds for further chemical exploration (Chiaroni et al., 2000). Such research lays the groundwork for the synthesis of compounds like 8-[(2'-methoxy-4-biphenylyl)carbonyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one, enabling their application in various fields.
Anticancer and Antidiabetic Applications
Spirothiazolidines analogs, which include structures related to the specified compound, have shown potential in anticancer and antidiabetic applications. These studies offer insights into the therapeutic potential of spiro compounds, suggesting avenues for the development of new treatments based on structural modifications and biological activity screening (Flefel et al., 2019).
Antiviral Activity
Research into the antiviral activity of spiro compounds, specifically targeting coronaviruses, underscores the potential of these molecules in developing antiviral agents. The study of 1-thia-4-azaspiro[4.5]decan-3-one derivatives, for instance, has led to compounds that inhibit coronavirus replication, highlighting the promise of spiro compounds in addressing viral diseases (Apaydın et al., 2019).
Hypoglycemic Activity
The exploration of spiro compounds for their hypoglycemic activity presents another area of scientific interest. Studies on spiroimidazolidine-2,4-diones have identified compounds with significant hypoglycemic effects, contributing to the search for new treatments for diabetes (Iqbal et al., 2012).
properties
IUPAC Name |
8-[4-(2-methoxyphenyl)benzoyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O3/c1-24-16-23(15-21(24)26)11-13-25(14-12-23)22(27)18-9-7-17(8-10-18)19-5-3-4-6-20(19)28-2/h3-10H,11-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSSAFJUXGQOVIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4OC)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[(2'-Methoxy-4-biphenylyl)carbonyl]-2-methyl-2,8-diazaspiro[4.5]decan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.